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Compound of Interest

Compound Name: (S)-3-Hydroxyphenylglycine

Cat. No.: B1662545 Get Quote

Technical Guide: (S)-3-Hydroxyphenylglycine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S)-3-Hydroxyphenylglycine, a key

pharmacological tool in neuroscience research. The document covers its core chemical

properties, its mechanism of action as a selective group I metabotropic glutamate receptor

agonist, and detailed experimental protocols for its application in in vitro models.

Core Compound Data
(S)-3-Hydroxyphenylglycine is a non-proteinogenic amino acid analog of glutamate. Its

selective agonist activity at group I metabotropic glutamate receptors (mGluRs) makes it an

invaluable tool for studying the physiological and pathological roles of these receptors in the

central nervous system.
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Property Value Citations

CAS Number 71301-82-1 [1][2][3]

Molecular Weight 167.16 g/mol [1][2][4]

Molecular Formula C₈H₉NO₃ [1][2][3]

Synonyms
(S)-3H-PG, (2S)-2-amino-2-(3-

hydroxyphenyl)acetic acid
[1][2]

Purity ≥99% (commercially available) [2]

Storage Temperature -20°C [3]

Mechanism of Action: Group I mGluR Signaling
(S)-3-Hydroxyphenylglycine selectively activates group I metabotropic glutamate receptors,

which consist of two subtypes: mGluR1 and mGluR5. These receptors are G-protein coupled

receptors (GPCRs) linked to the Gq/11 family of G-proteins.

Upon agonist binding, the activated Gq/11 protein stimulates phospholipase C (PLC). PLC then

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol

triphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to

IP3 receptors on the endoplasmic reticulum, leading to the release of intracellular calcium

(Ca2+). The elevation of intracellular Ca2+ and the presence of DAG cooperatively activate

Protein Kinase C (PKC), which in turn phosphorylates a multitude of downstream targets,

modulating synaptic plasticity and neuronal excitability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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